molecular formula C16H14N2O3 B8481179 2-(2-(6-Methoxypyridin-2-yl)ethyl)isoindoline-1,3-dione CAS No. 195819-18-2

2-(2-(6-Methoxypyridin-2-yl)ethyl)isoindoline-1,3-dione

Cat. No.: B8481179
CAS No.: 195819-18-2
M. Wt: 282.29 g/mol
InChI Key: VZHGPBQCWGDYET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(6-Methoxypyridin-2-yl)ethyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

195819-18-2

Molecular Formula

C16H14N2O3

Molecular Weight

282.29 g/mol

IUPAC Name

2-[2-(6-methoxypyridin-2-yl)ethyl]isoindole-1,3-dione

InChI

InChI=1S/C16H14N2O3/c1-21-14-8-4-5-11(17-14)9-10-18-15(19)12-6-2-3-7-13(12)16(18)20/h2-8H,9-10H2,1H3

InChI Key

VZHGPBQCWGDYET-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=N1)CCN2C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

ADDP (49.0 g, 194.09 mmol) was added to a mixture of 2-(6-methoxypyridin-2-yl)ethanol (22.87 g, 149.30 mmol), phthalimide (24.16 g, 164.23 mmol), tributylphosphine (48.5 mL, 194.09 mmol) and THF (340 mL) at 0° C. under argon atmosphere to give a solution. The solution was stirred at room temperature for 16 hr, to the reaction mixture was added ethyl acetate (about 500 mL), and the mixture was stirred at 0° C. for 20 min. The insoluble substance was removed by filtration with ethyl acetate, and washed with ethyl acetate. The filtrate was poured into water (1000 mL), and the mixture was extracted with ethyl acetate (×3). The organic layer was washed with water and brine, and dried over magnesium sulfate, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 5→20% ethyl acetate/hexane), and the precipitate was collected by filtration with hexane to give 2-(2-(6-methoxypyridin-2-yl)ethyl)isoindoline-1,3-dione (29.03 g, 103 mmol, 69%) as an off-white powder.
Name
Quantity
49 g
Type
reactant
Reaction Step One
Quantity
22.87 g
Type
reactant
Reaction Step One
Quantity
24.16 g
Type
reactant
Reaction Step One
Quantity
48.5 mL
Type
reactant
Reaction Step One
Name
Quantity
340 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step Two

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